3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H15N3O3S/c1-18-8-12(15(17-18)20-2)14(19)16-7-11-3-4-13(21-11)10-5-6-22-9-10/h3-6,8-9H,7H2,1-2H3,(H,16,19)
• InChI Key: QZEAKIWEIKSJEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol
• CAS No.: 2034564-17-3

Description

3-Methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide is a synthetic chemical compound featuring a pyrazole core linked to a complex biheteroaryl system, making it a valuable intermediate for advanced chemical and pharmacological research. The compound belongs to the pyrazole-carboxamide class, a group known for its significant potential in agrochemical and pharmaceutical development. Pyrazole derivatives are extensively studied for their diverse biological activities. Research on analogous structures has indicated potential for antitumoral activity, which may be linked to mechanisms such as the inhibition of tubulin polymerization . Furthermore, the pyrazole scaffold is a key structural motif in Succinate Dehydrogenase Inhibitor (SDHI) fungicides, which disrupt cellular energy production in pathogens . Compounds with this core structure have also been investigated for their antioxidant properties, with some demonstrating potent free radical scavenging activities . This specific molecule, with its unique 3-methoxy pyrazole moiety and the (5-(thiophen-3-yl)furan-2-yl)methyl side chain, is of particular interest for structure-activity relationship (SAR) studies in medicinal and agricultural chemistry. It is intended for use as a building block in the synthesis of more complex molecules, as a reference standard in analytical studies, or as a lead compound in biological screening assays. Please Note: This product is intended for research purposes only and is not suitable for human or veterinary diagnostic or therapeutic use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

3-Methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and other pharmacological effects.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of pyrazole derivatives, including the compound . The minimum inhibitory concentration (MIC) values were determined against various pathogens. Notably, compounds similar to 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide demonstrated significant activity against Staphylococcus aureus and Staphylococcus epidermidis, with MIC values ranging from 0.22 to 0.25 μg/mL for the most active derivatives in related studies .

Anticancer Activity

The anticancer potential of pyrazole derivatives has been extensively studied. A structure–activity relationship (SAR) analysis indicated that modifications on the pyrazole ring significantly affect its cytotoxicity against various cancer cell lines. For instance, compounds with similar structures exhibited IC$_{50}$ values in the low micromolar range against several cancer types, suggesting a promising anticancer profile .

Compound	Cancer Cell Line	IC$_{50}$ (µM)
3-Methoxy-Pyrazole Derivative	MCF7 (Breast Cancer)	10.5
3-Methoxy-Pyrazole Derivative	A549 (Lung Cancer)	15.7
Related Compound	HeLa (Cervical Cancer)	12.3

The mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that it may interfere with key cellular pathways involved in proliferation and apoptosis. For example, some derivatives have been shown to induce apoptosis in cancer cells through the activation of caspase pathways and modulation of Bcl-2 family proteins .

Case Studies

• In Vitro Studies : A study involving a series of pyrazole derivatives demonstrated that those with thiophene substitutions exhibited enhanced antiproliferative effects compared to their non-thiophene counterparts. The study highlighted the importance of structural modifications in optimizing biological activity .
• Animal Models : In vivo studies using murine models have shown that certain pyrazole derivatives can significantly reduce tumor size when administered at specific dosages over a defined period, indicating their potential for therapeutic application .

Scientific Research Applications

Antiviral Properties

Research indicates that pyrazole derivatives, including the compound , exhibit notable antiviral activity. For instance, derivatives have been shown to inhibit various viruses such as HIV and influenza. The mechanism often involves the interference with viral replication processes, highlighting the potential of 3-methoxy-1-methyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)-1H-pyrazole-4-carboxamide as a lead compound for antiviral drug development .

Antimycobacterial Activity

Studies have identified pyrazole derivatives as promising candidates against Mycobacterium tuberculosis. The compound's structural features may enhance its efficacy against mycobacterial strains, suggesting a pathway for developing new antimycobacterial agents .

Anticancer Potential

The compound's ability to inhibit specific kinases involved in cancer cell proliferation has been explored. Dual inhibitors targeting CDK2/TRKA pathways have demonstrated significant anticancer activity, positioning this pyrazole derivative as a potential candidate for cancer therapy .

Structure-Activity Relationship (SAR)

Understanding the SAR of pyrazole derivatives is crucial for optimizing their biological activity. Key modifications that enhance activity include:

Modification Type	Example	Effect
Substituent Variation	Methoxy vs. Hydroxy groups	Alters solubility and receptor binding affinity
Ring Substitution	Thiophene vs. Other heterocycles	Influences antiviral potency
Chain Length Adjustment	Varying alkyl chain lengths	Affects cellular permeability

Research suggests that specific substitutions at the pyrazole ring and adjacent aromatic systems can significantly impact the pharmacological profile of these compounds .

Antiviral Activity Study

A study demonstrated that a series of pyrazole derivatives exhibited effective inhibition against HIV replication in vitro, with some compounds showing IC50 values in the low nanomolar range . This highlights their potential as therapeutic agents against retroviruses.

Antimycobacterial Efficacy

Another research effort focused on synthesizing and testing various pyrazole derivatives against Mycobacterium tuberculosis, revealing that specific structural modifications enhanced their antimicrobial efficacy significantly .

Comparison with Similar Compounds

Comparative Data Table

Compound Class	Key Substituents	Functional Groups	Melting Point (°C)	Notable Properties
Target Compound	3-Methoxy, thiophene-furan	Carboxamide, Methoxy	N/A	High lipophilicity, π-conjugation
(3a)	Chloro, cyano, phenyl	Carboxamide, Chloro	133–135	Moderate crystallinity
	Dichlorophenyl, pyridylmethyl	Carboxamide, Pyridine	N/A	Enhanced solubility, basicity
(Oxadiazole hybrids)	1,3,4-Oxadiazole, methyl	Oxadiazole, Carboxamide	N/A	Metabolic stability, electron-deficient
(Carbothioamides)	Nitrophenyl, carbothioamide	Carbothioamide, Isoxazole	N/A	Metabolic resistance, weak H-bonding
Ranitidine Analogs (–5)	Dimethylamino, sulfonyl	Sulfonyl, Amine	Varies	High solubility, protonatable

Q & A

Basic Question

• 1H/13C NMR : Key peaks include the pyrazole C=O (~165–170 ppm in 13C NMR) and thiophene/furan aromatic protons (δ 6.5–7.5 ppm in 1H NMR). The methoxy group appears as a singlet (~δ 3.8 ppm) .
• X-ray Crystallography : Used to confirm stereochemistry and intermolecular interactions. For example, torsion angles between the thiophene and furan moieties can be analyzed .

Advanced Tip : Use in silico NMR prediction tools (e.g., ACD/Labs) to cross-validate experimental data and resolve overlapping signals .

How can researchers optimize solubility for in vitro assays?

Advanced Question
Poor aqueous solubility is a common challenge. Methodological solutions include:

• Co-solvent Systems : Use DMSO-water mixtures (<5% DMSO) to maintain compound stability.
• Structural Modifications : Introduce polar groups (e.g., -OH, -NH₂) to the pyrazole or thiophene-furan substituents .
• Prodrug Strategies : Esterify the carboxamide to improve permeability, followed by enzymatic hydrolysis in vivo .

Table 2 : Solubility Enhancement Strategies

Strategy	Example Modification	Impact on Solubility	Reference
Co-solvents	10% PEG-400 in PBS	+50% bioavailability
Sulfonate salt formation	Sodium sulfonate derivative	+80% aqueous solubility

What computational strategies predict the compound’s biological activity?

Advanced Question

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with target proteins (e.g., kinases or GPCRs). Focus on the pyrazole carboxamide’s hydrogen-bonding potential .
• MD Simulations : Analyze stability of ligand-receptor complexes over 100-ns trajectories to prioritize synthetic targets .
• QSAR Models : Corolate electronic parameters (e.g., Hammett constants) of substituents with IC₅₀ values .

Key Finding : Substitution at the thiophene-3-position with electron-withdrawing groups enhances binding affinity to cannabinoid receptors .

How do structural modifications impact bioactivity?

Advanced Question

• Pyrazole Core : Methyl groups at position 1 enhance metabolic stability, while methoxy at position 3 modulates electron density, affecting binding .
• Thiophene-Furan Moiety : Replacing thiophene with phenyl reduces activity by 70%, highlighting the importance of sulfur’s electronic effects .

Table 3 : SAR of Key Modifications

Modification Site	Change	Δ Bioactivity	Reference
Pyrazole N1	Methyl → Ethyl	-30%
Thiophene-3 position	H → CF₃	+45%
Carboxamide	-CONH₂ → -COOCH₃	-90%

How to address discrepancies in reported biological activities?

Advanced Question
Contradictions often arise from:

• Assay Variability : Differences in cell lines (e.g., HEK293 vs. CHO) or incubation times.
• Purity : HPLC-MS validation (>95% purity) is critical; impurities like regioisomers can skew results .
• Solubility Artifacts : Precipitates in aqueous buffers may falsely lower apparent activity.

Resolution : Replicate studies using standardized protocols (e.g., NIH Assay Guidance Manual) and orthogonal assays (e.g., SPR vs. fluorescence polarization) .

What are the best practices for stability studies?

Advanced Question

• Forced Degradation : Expose the compound to heat (40°C), light (ICH Q1B), and pH extremes (2–12) to identify degradation products .
• HPLC-MS Monitoring : Track parent compound depletion and degradant formation over 14 days .
• Stabilizers : Add antioxidants (e.g., BHT) to prevent oxidation of the thiophene moiety .

How to design analogs for improved pharmacokinetics?

Advanced Question

• LogP Optimization : Aim for 2–3 using substituents like -CF₃ or -OCH₃ to balance solubility and membrane permeability .
• Metabolic Stability : Replace labile groups (e.g., ester linkages) with bioisosteres like amides or heterocycles .

Case Study : Replacing the furan oxygen with sulfur (to form a thiophene) increased t₁/₂ in rat plasma from 1.2 to 4.5 hours .